5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine

• IUPAC Name: 5,6-dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine
• InChI: InChI=1S/C4Cl2N4O/c5-1-2(6)8-4-3(7-1)9-11-10-4
• InChI Key: VCQNGLLLIXRNIO-UHFFFAOYSA-N
• Canonical SMILES: C12=NON=C1N=C(C(=N2)Cl)Cl
• Molecular Formula: C4Cl2N4O
• Molecular Weight: 190.97 g/mol
• CAS RN: 153493-48-2

Description

5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine is a chemical compound with the molecular formula C4Cl2N4O. It is used for proteomics research.

Synthesis Analysis

Oxadiazoles, which include 5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine, are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Molecular Structure Analysis

The molecular structure of 5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The InChI key for this compound is VCQNGLLLIXRNIO-UHFFFAOYSA-N.

Chemical Reactions Analysis

The construction of the [1,2,5]oxadiazolo[3,4-b]pyrazine scaffold and its further modifications have been summarized and classified over the past 20 years. Synthetic approaches based on the reactions of the direct C-H bond functionalization are specially considered.

Physical And Chemical Properties Analysis

5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine is a solid substance with a molecular weight of 190.98. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Chemosensors

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Photovoltaics

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Nonlinear Optical Properties

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Kinase Inhibitors

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Mitochondrial Uncouplers

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Synthesis of Other Compounds

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Mechanism of Action

Target of Action

The primary target of 5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine is the p38 MAP kinase . This kinase plays a crucial role in cellular responses to stress and inflammation .

Mode of Action

5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine interacts with its target, the p38 MAP kinase, in an allosteric manner . This interaction modulates the kinase’s activity, leading to changes in the cellular response to stress and inflammation .

Biochemical Pathways

The interaction of 5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine with the p38 MAP kinase affects the MAPK signaling pathway . This pathway is involved in various cellular processes, including cell growth, differentiation, and apoptosis .

Result of Action

The modulation of the p38 MAP kinase by 5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine can lead to changes in cellular responses to stress and inflammation . This can result in altered cell growth, differentiation, and apoptosis .

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H315-H319-H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Oxadiazoles, including 5,6-Dichloro-[1,2,5]oxadiazolo[3,4-b]pyrazine, have shown potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. Therefore, they may continue to be a focus of research in the future.